Cas no 2034236-27-4 (3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 2034236-27-4
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5376003
• Update Time: 2025-07-27

3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C18H16N2O3S/c21-16(8-13-6-3-5-12-4-1-2-7-15(12)13)19-9-14(10-19)20-17(22)11-24-18(20)23/h1-7,14H,8-11H2
• InChI Key： OSHRVWOWOGDAPW-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(CC3=C4C(C=CC=C4)=CC=C3)=O)C2)C1=O

Additional information on 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034236-27-4 and Product Name: *3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione*

Compound with the CAS number 2034236-27-4 and the product name 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a naphthalene moiety and an azetidine ring in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

The molecular architecture of this compound is highly sophisticated, featuring a thiazolidine core that is functionalized with an acetyl group linked to an azetidine ring. The incorporation of a naphthalenyl group further enhances its structural complexity, offering diverse possibilities for interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents, where specific chemical moieties can modulate biological activity through precise interactions with enzymes or receptors.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their therapeutic potential. Heterocycles, such as thiazolidines and azetidines, are well-known for their ability to mimic natural biomolecules and exhibit a wide range of biological activities. The compound in question, 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione, is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a naphthalenyl group and an azetidine ring provides a unique platform for designing molecules that can interact with biological targets in novel ways. This has led to investigations into its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The thiazolidine core, in particular, is known for its stability and ability to form hydrogen bonds, which are crucial for binding to biological targets.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the design of effective therapeutic agents. By systematically modifying the molecular structure of compounds like 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione, researchers can fine-tune their pharmacological properties to achieve desired outcomes. For instance, the introduction of substituents on the naphthalenyl group can alter electronic properties and influence binding affinity to biological targets. Similarly, modifications to the azetidine ring can impact metabolic stability and bioavailability.

The compound’s potential as an anti-inflammatory agent has been particularly intriguing. Inflammation is a complex biological process that involves numerous pathways and mediators. By targeting specific inflammatory pathways, compounds like this one could offer new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have suggested that derivatives of this compound exhibit anti-inflammatory activity by modulating key enzymes involved in inflammation.

In addition to its anti-inflammatory potential, this compound has shown promise as a tool for understanding drug-drug interactions (DDIs). DDIs are a significant concern in clinical pharmacology, as they can lead to unexpected adverse effects when multiple drugs are taken concurrently. By studying compounds like 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione, researchers can gain insights into how different molecules interact within biological systems. This knowledge is crucial for developing drugs that are safe and effective when used in combination therapies.

The synthesis of this compound represents another area of interest within the pharmaceutical industry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this compound.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational methods such as molecular docking and quantum mechanics simulations, researchers can predict how different molecules will interact with biological targets. This approach has been instrumental in guiding the design and optimization of compounds like 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione. Computational studies have helped identify key structural features that contribute to biological activity and have provided insights into potential mechanisms of action.

The future prospects for this compound are promising. As our understanding of biological systems continues to grow, so does our ability to design molecules that target specific disease pathways effectively. The unique structural features of 3-[1-(2-naphthalen-1-ylacetyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione make it a valuable tool for further exploration in medicinal chemistry. Continued research into its pharmacological properties will likely uncover new therapeutic applications and contribute to the development of next-generation pharmaceuticals.

In conclusion, compound with CAS number 2034236-27-4 and product name 3-[1-(2-naphthalen-1-y-acetyl)azetidin--3--yil]-13-thiazolidine--24-dione exemplifies the innovative spirit driving modern pharmaceutical research. Its complex molecular structure offers numerous opportunities for therapeutic intervention across various disease areas. As research progresses，this compound will undoubtedly play a significant role in advancing our understanding of drug design and development， ultimately benefiting patients worldwide through safer，more effective treatments。